Cas no 1091087-17-0 (4-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide)

• Product Name: 4-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide
• CAS No: 1091087-17-0
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 6344633
• PubChem ID: 27456109
• Update Time: 2025-05-22

4-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide
• 4-(4-methoxyphenyl)-N-(thiazol-2-yl)tetrahydro-2H-pyran-4-carboxamide
• 1091087-17-0
• VU0642730-1
• F5343-0144
• AKOS024507838
• SR-01000922442-1
• SR-01000922442

• Inchi： 1S/C16H18N2O3S/c1-20-13-4-2-12(3-5-13)16(6-9-21-10-7-16)14(19)18-15-17-8-11-22-15/h2-5,8,11H,6-7,9-10H2,1H3,(H,17,18,19)
• InChI Key： HUXYYUMVYVIEQE-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1(C2C=CC(=CC=2)OC)CCOCC1)=O

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 4-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide

4-(4-Methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1091087-17-0, known as 4-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science. In this article, we will delve into the structural features, synthesis methods, biological activities, and potential applications of this intriguing molecule.

Structural Analysis

The molecular structure of 4-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide is characterized by a central oxane (tetrahydrofuran) ring substituted at the 4-position with a methoxyphenyl group and a thiazole ring. The presence of the methoxy group (-OCH3) on the phenyl ring introduces electron-donating properties, which can influence the molecule's reactivity and stability. The thiazole ring, a heterocyclic aromatic structure containing sulfur and nitrogen atoms, contributes to the molecule's unique electronic properties and potential for hydrogen bonding. The carboxamide group (-CONH-) further enhances the molecule's functional versatility, making it a valuable substrate for various chemical transformations.

Synthesis and Chemical Properties

The synthesis of 4-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide typically involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of complex molecules like this one. Key steps in its synthesis include the formation of the oxane ring via intramolecular cyclization, followed by substitution reactions to introduce the methoxyphenyl and thiazole groups. The final step involves amide bond formation to attach the carboxamide group.

Biological Activity and Applications

Recent studies have highlighted the potential of 4-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide as a bioactive compound with applications in drug discovery. Its structure suggests possible interactions with various biological targets, including enzymes, receptors, and nucleic acids. For instance, the thiazole ring has been shown to exhibit anti-inflammatory and antioxidant properties in preclinical models. Additionally, the methoxyphenyl group may contribute to modulating the molecule's pharmacokinetic properties, such as absorption and distribution.

Preliminary biological assays have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. Furthermore, its ability to form hydrogen bonds with biomolecules makes it a promising candidate for drug delivery systems or as a component in advanced materials.

Safety and Toxicological Considerations

As with any novel chemical entity, understanding the safety profile of 4-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide is crucial for its responsible use in research and development. Initial toxicological studies indicate that the compound exhibits low acute toxicity in experimental animals. However, further studies are required to assess its long-term effects and potential for bioaccumulation.

Conclusion

4-(4-Methoxyphenyl)-N-(1,3-thiazol-2-yl)oxane-4-carboxamide, with CAS No. 1091087-17-0, represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties. Its unique structure offers opportunities for innovation across multiple disciplines, from pharmacology to materials science. As research continues to uncover its full potential, this compound stands at the forefront of cutting-edge chemical exploration.